Cas no 5442-97-7 (1-Nonanone,1-(10H-phenothiazin-10-yl)-)
5442-97-7 structure
Product Name:1-Nonanone,1-(10H-phenothiazin-10-yl)-
CAS No:5442-97-7
MF:C21H25NOS
MW:339.494304418564
CID:385072
PubChem ID:224735
Update Time:2025-04-19
1-Nonanone,1-(10H-phenothiazin-10-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Nonanone,1-(10H-phenothiazin-10-yl)-
- 1-phenothiazin-10-ylnonan-1-one
- 1-(10h-phenothiazin-10-yl)nonan-1-one
- AC1L5DIJ
- AC1Q5K0I
- AR-1A9836
- CTK5A0968
- KST-1B6543
- NSC13463
- NSC-13463
- 5442-97-7
- DTXSID10279629
-
- Inchi: 1S/C21H25NOS/c1-2-3-4-5-6-7-16-21(23)22-17-12-8-10-14-19(17)24-20-15-11-9-13-18(20)22/h8-15H,2-7,16H2,1H3
- InChI Key: GPGRELSHWAIUBG-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N(C2C=CC=CC1=2)C(CCCCCCCC)=O
Computed Properties
- Exact Mass: 339.16585
- Monoisotopic Mass: 339.166
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 45.6Ų
Experimental Properties
- Density: 1.118
- Boiling Point: 528.6°C at 760 mmHg
- Flash Point: 273.5°C
- Refractive Index: 1.591
- PSA: 20.31
1-Nonanone,1-(10H-phenothiazin-10-yl)- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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